4,4'-Dihydroxyoctafluoroazobenzene

• Molecular Formula: C12H2F8N2O2
• Molecular Weight: 358.14 g/mol
• IUPAC Name: 2,3,5,6-tetrafluoro-4-[(2,3,5,6-tetrafluoro-4-hydroxyphenyl)diazenyl]phenol
• InChI: InChI=1S/C12H2F8N2O2/c13-1-5(17)11(23)6(18)2(14)9(1)21-22-10-3(15)7(19)12(24)8(20)4(10)16/h23-24H
• InChI Key: OLAUREFYJFRAJD-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)O)F)F)N=NC2=C(C(=C(C(=C2F)F)O)F)F

Description

4,4'-Dihydroxyoctafluoroazobenzene is a fluorinated aromatic compound characterized by two hydroxyl groups at the para positions of two benzene rings linked by an azo (–N=N–) bridge. The octafluoro substitution (eight fluorine atoms) on the aromatic rings enhances its electronegativity, thermal stability, and resistance to oxidation. This compound has demonstrated significant applications in two domains:

• Analytical Chemistry: It serves as a superior matrix in matrix-assisted laser desorption/ionization mass spectrometry (MALDI-MS), outperforming conventional matrices (e.g., dithranol, HABA) in signal-to-noise ratios and high-molecular-weight analyte detection .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Fluorinated Analogues

a. 4-Hydroxynonafluoroazobenzene (Compound 1)

• Structure : Contains a single hydroxyl group and nine fluorine atoms.
• Activity :
  • Inhibits 17α-hydroxylase-C17,20-lyase (IC₅₀ = 30 µM) and 5α-reductase (Ki = 10 µM) .
  • Less potent than 4,4'-dihydroxyoctafluoroazobenzene (Ki = 4 µM for 5α-reductase) due to fewer hydroxyl groups and differing fluorine substitution.
• pH Sensitivity : Activity decreases at higher pH (IC₅₀ = 14 µM at pH 7.4 vs. 2 µM at pH 6.6) .

b. 2-Hydroxynonafluoroazobenzene (Compound 2)

• Structure : Hydroxyl group at the ortho position and nine fluorine atoms.
• Activity :
  • Converts spontaneously into octafluorodibenz[b,f][1,4,5]oxadiazepine (6) , complicating its inhibitory profile.
  • Moderate inhibition of lyase (IC₅₀ = 16 µM) and hydroxylase (IC₅₀ = 63 µM) .

c. 4,4'-Difluorobenzophenone

• Structure: Fluorinated benzophenone derivative lacking hydroxyl and azo groups.
• Applications : Primarily used in polymer synthesis and materials science.
• Safety : Classified as hazardous (6.1D) but lacks enzymatic inhibition activity .

Non-Fluorinated Analogues

a. 4,4'-Dihydroxyazobenzene

• Structure : Similar azo-linked dihydroxybenzene but without fluorine substitution.
• Applications : Studied for glycosylation reactions and photoresponsive materials.
• Comparison : Lacks the enhanced thermal stability and enzyme-binding affinity conferred by fluorination .

b. 4,4'-Dihydroxybenzophenone

• Structure : Ketone group instead of azo linkage.
• Applications : UV stabilizer in plastics, reference standard in pharmacological research.
• Enzymatic Activity: No reported inhibition of androgen biosynthesis enzymes, highlighting the critical role of the azo group in 4,4'-dihydroxyoctafluoroazobenzene’s bioactivity .

Structural Derivatives with Modified Functional Groups

a. 4,4'-Diaminodiphenylethane (dadpe)

• Structure: Ethane-linked diaminodiphenyl with conformational flexibility.
• Applications : Used in synthesizing coordination polymers but lacks fluorination or hydroxyl groups.
• Comparison : Demonstrates the importance of hydroxyl and fluorine substituents in enzyme inhibition and MALDI-MS performance .

b. Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid)

• Structure: Phenolic acid with conjugated double bond.
• Applications : Antioxidant in food/cosmetics; unrelated to fluorinated azo compounds in mechanism or use .

Key Data Tables

Table 1: Enzymatic Inhibition Profiles

Compound	Target Enzyme	IC₅₀/Ki (µM)	pH Dependency (IC₅₀ at pH 6.6 vs. 7.4)
4,4'-Dihydroxyoctafluoroazobenzene	5α-Reductase (SRD5A2)	Ki = 4	0.8 vs. 5
4-Hydroxynonafluoroazobenzene	5α-Reductase	Ki = 10	2 vs. 14
2-Hydroxynonafluoroazobenzene	Lyase	IC₅₀ = 16	Not reported

Table 2: Physicochemical and Functional Comparisons

Compound	Fluorine Atoms	Hydroxyl Groups	Key Applications
4,4'-Dihydroxyoctafluoroazobenzene	8	2	Enzyme inhibition, MALDI-MS matrix
4,4'-Dihydroxyazobenzene	0	2	Glycosylation studies
4,4'-Difluorobenzophenone	2	0	Polymer synthesis

Mechanistic Insights

• Fluorination : Enhances electronegativity and metabolic stability, improving enzyme-binding affinity and MALDI-MS performance.
• Hydroxyl Groups : Critical for hydrogen bonding with enzyme active sites (e.g., 5α-reductase) .
• Azo Bridge : Facilitates π-π stacking in MALDI-MS and photoresponsive behavior, absent in ketone or ethane-linked analogs .